Ethyl 8-fluoro-6-iodo-4-oxo-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 8-fluoro-6-iodo-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C12H9FINO3/c1-2-18-12(17)8-5-15-10-7(11(8)16)3-6(14)4-9(10)13/h3-5H,2H2,1H3,(H,15,16)
• InChI Key: JQVAPMIKRHNFDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=C(C=C2F)I
• Molecular Formula: C12H9FINO3
• Molecular Weight: 361.11 g/mol

Description

“Ethyl 8-fluoro-6-iodo-4-oxo-1,4-dihydroquinoline-3-carboxylate” is a compound that belongs to the class of chemicals known as quinolones. Quinolones are aromatic compounds that contain a quinoline, which is a heterocyclic aromatic ring system that is structurally similar to naphthalene.

Molecular Structure Analysis

The molecular structure of “this compound” would likely consist of a quinoline core, with ethyl, fluoro, iodo, and carboxylate substituents at the appropriate positions.

Synthesis routes and methods

Procedure details

Diethyl 2-((2-fluoro-4-iodophenylamino)methylene)malonate (Intermediate 10, 13.45 g, 33.05 mmol) was placed in a 250 mL round bottom flask with Eaton's Reagent (55 mL, 0.29 mol) and aged while stirring at 90° C. for 4-5 days. The reaction was then cooled to 5° C. and was slowly quenched with saturated sodium carbonate solution (500 ml) at 10° C. to form a clumpy brownish-yellow solid. The precipitate was vacuum filtered and washed with water (300 ml). The collected solid was dried under vacuum at 50° C. for 16 h, resulting in 10.7 g (90%) of light tan solid.